Cas no 900291-97-6 (N-3-(1H-imidazol-1-yl)propyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-3-(1H-imidazol-1-yl)propyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 900291-97-6
• MF: C₂₄H₂₂N₆
• MW: 394.471683979034
• CID: 5425406
• Update Time: 2025-10-28

N-3-(1H-imidazol-1-yl)propyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-imidazol-1-ylpropyl)-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-amine
• N-3-(1H-imidazol-1-yl)propyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C24H22N6/c1-3-8-19(9-4-1)21-17-27-30-23(26-12-7-14-29-15-13-25-18-29)16-22(28-24(21)30)20-10-5-2-6-11-20/h1-6,8-11,13,15-18,26H,7,12,14H2
• InChI Key： DDGFQNBEQNZUQE-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(NCCCN1C=NC=C1)=CC(C1=CC=CC=C1)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-3-(1H-imidazol-1-yl)propyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-amine

Compound CAS No. 900291-97-6: N-3-(1H-imidazol-1-yl)propyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-amine

The compound N-3-(1H-imidazol-1-yl)propyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900291-97-6) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyrazolo[1,5-a]pyrimidine core and an imidazole substituent. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the unique properties of N-(imidazolyl)propyl derivatives in modulating cellular signaling pathways. For instance, researchers have demonstrated that such compounds can act as potent inhibitors of specific kinases involved in cancer progression. This has led to increased interest in pyrazolo[1,5-a]pyrimidine derivatives as potential anti-cancer agents. The 3,5-diphenyl substituents further enhance the molecule's stability and bioavailability, making it a strong candidate for preclinical testing.

In addition to its pharmacological applications, this compound has shown remarkable properties in the realm of materials science. The imidazole group is known for its ability to form stable coordination complexes with metal ions, which can be exploited in the development of novel catalysts and sensors. Furthermore, the pyrazolo[1,5-a]pyrimidine core exhibits excellent electronic properties, making it suitable for use in organic electronics and optoelectronic devices.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(imidazolyl)propyl-pyrazolo[1,5-a]pyrimidine derivatives. These methods often involve multi-component reactions or microwave-assisted synthesis, which not only improve yield but also reduce reaction time. Such innovations are critical for scaling up production to meet the growing demand for this compound in both academic and industrial settings.

The structural versatility of N-(imidazolyl)propyl-pyrazolo[1,5-a]pyrimidine derivatives also makes them ideal candidates for exploring new chemical space in drug discovery. By modifying the substituents on the pyrazolo[1,5-a]pyrimidine ring or altering the imidazole group's position, researchers can fine-tune the molecule's pharmacokinetic properties and target specificity. This flexibility has led to numerous studies focusing on targeted drug delivery systems and biodegradable polymers, further expanding the compound's potential applications.

Moreover, computational chemistry tools have played a pivotal role in understanding the molecular interactions of this compound. Advanced molecular docking studies have revealed that N-(imidazolyl)propyl-pyrazolo[1,5-a]pyrimidine derivatives can bind effectively to various protein targets with high affinity. This insight has guided experimental efforts to optimize the compound's bioactivity and selectivity.

In conclusion, N-(imidazolyl)propyl-pyrazolo[1,5-a]pyrimidine derivatives (CAS No. 900291-97-6) represent a cutting-edge class of molecules with diverse applications across multiple disciplines. From anti-cancer drug development to advanced materials science, this compound continues to be a focal point for researchers worldwide. As ongoing studies uncover new insights into its properties and potential uses, it is poised to make significant contributions to both scientific research and industrial innovation.